Cas no 88301-75-1 (Benzenamine, 2-[(methylsulfinyl)methyl]-6-(trifluoromethyl)-)
88301-75-1 structure
Product Name:Benzenamine, 2-[(methylsulfinyl)methyl]-6-(trifluoromethyl)-
CAS No:88301-75-1
MF:C9H10F3NOS
MW:237.242011547089
CID:638266
PubChem ID:13350299
Update Time:2025-04-19
Benzenamine, 2-[(methylsulfinyl)methyl]-6-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 2-[(methylsulfinyl)methyl]-6-(trifluoromethyl)-
- 2-(methylsulfinylmethyl)-6-(trifluoromethyl)aniline
- 2-[(Methanesulfinyl)methyl]-6-(trifluoromethyl)aniline
- QTEYDTXRTCNUCO-UHFFFAOYSA-N
- DTXSID10537872
- 88301-75-1
- SCHEMBL10947311
-
- Inchi: 1S/C9H10F3NOS/c1-15(14)5-6-3-2-4-7(8(6)13)9(10,11)12/h2-4H,5,13H2,1H3
- InChI Key: QTEYDTXRTCNUCO-UHFFFAOYSA-N
- SMILES: S(C)(CC1C=CC=C(C(F)(F)F)C=1N)=O
Computed Properties
- Exact Mass: 237.04351960g/mol
- Monoisotopic Mass: 237.04351960g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 62.3Ų
Benzenamine, 2-[(methylsulfinyl)methyl]-6-(trifluoromethyl)- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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